![molecular formula C9H6BrNS B1523490 5-(4-Bromophenyl)-1,3-thiazole CAS No. 859471-62-8](/img/structure/B1523490.png)
5-(4-Bromophenyl)-1,3-thiazole
Overview
Description
5-(4-Bromophenyl)-1,3-thiazole (5-BP-1,3-T) is a heterocyclic compound with a wide range of applications in scientific research. It is a five-membered ring containing a sulfur atom and a bromine atom. It is a highly versatile compound due to its unique structure and properties. This compound has been used in various research fields, such as biochemistry, pharmacology, and organic chemistry.
Scientific Research Applications
Synthesis and Chemical Properties
5-(4-Bromophenyl)-1,3-thiazole and its derivatives have been extensively explored in the field of medicinal chemistry for their potent biological activities. These compounds have been synthesized and characterized to evaluate their potential as pharmacological agents. For instance, a study demonstrated the synthesis of a structurally novel series of selective serotonin-3 receptor antagonists, showcasing the utility of such compounds in neuropharmacology (Rosen et al., 1990). Similarly, palladium-catalyzed direct arylation of thiazoles with aryl bromides has been reported, highlighting the chemical versatility of thiazole derivatives in organic synthesis (Yokooji et al., 2003).
Antitumor Activity
The antitumor properties of benzothiazole derivatives have been extensively studied, with compounds showing potent inhibitory activity against various cancer cell lines. A notable study synthesized a series of 2-(4-aminophenyl)benzothiazoles, demonstrating significant in vitro activity against breast cancer cell lines, underscoring the therapeutic potential of these compounds (Shi et al., 1996).
Antimicrobial and Anticancer Agents
Research has also focused on the development of thiazole derivatives as antimicrobial and anticancer agents. A study on the synthesis, characterization, antimicrobial activity, and genotoxicity assessment of certain heterocyclic compounds containing thiazole rings reported their high activity against Gram-positive and Gram-negative bacteria, along with low genotoxicity, suggesting their potential as antibiotics (Al-Smadi et al., 2019). Another investigation presented the synthesis and evaluation of novel thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety as potent anticancer agents, indicating the wide-ranging applicability of these compounds in cancer treatment (Gomha et al., 2017).
Corrosion Inhibition
Furthermore, the applications of thiazole derivatives extend into materials science, particularly in corrosion inhibition. A study detailed the use of a 1,3,4-thiadiazole derivative as a novel corrosion inhibitor for mild steel in acidic environments, demonstrating the compound's high inhibition efficiency and providing insights into its mechanism of action (Attou et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been shown to target enzymes such as acetylcholinesterase (ache) in certain organisms . AchE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates .
Mode of Action
It’s worth noting that compounds with similar structures have been shown to inhibit the activity of ache . This inhibition affects normal nerve pulses’ transmission in both mammals and fish, leading to dramatic behavioral changes, body movement impairment, and even reduced number of survival organisms .
Biochemical Pathways
Similar compounds have been found to affect various cellular components negatively, including dna and protein modifications .
Result of Action
Similar compounds have been shown to reduce the activity of ache, leading to significant behavioral changes in organisms .
Action Environment
The action, efficacy, and stability of 5-(4-Bromophenyl)-1,3-thiazole can be influenced by various environmental factors. For instance, the efficiency of similar compounds used as biocontrol agents can be affected by factors such as solar radiation, temperature, and humidity .
properties
IUPAC Name |
5-(4-bromophenyl)-1,3-thiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNS/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXEKYEQDCVTMRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=CS2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10693881 | |
Record name | 5-(4-Bromophenyl)-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10693881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
859471-62-8 | |
Record name | 5-(4-Bromophenyl)-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10693881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(4-bromophenyl)-1,3-thiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.